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Compound of Interest

Compound Name: Bergamot oil

Cat. No.: B12428096 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION: Bergamot oil must be handled as

hazardous waste due to its flammability, potential for skin irritation and sensitization, aspiration

toxicity, and significant environmental hazards.[1][2][3][4] Standard laboratory personal

protective equipment (PPE), including safety glasses and chemical-resistant gloves, should be

worn at all times.[5][6][7] All handling and disposal procedures should be conducted in a well-

ventilated area, away from heat, sparks, or open flames.[5][8][9]

Hazard Classification and Key Data
Proper disposal procedures are dictated by the inherent hazards of the substance. Bergamot
oil is classified as a flammable liquid and poses several health and environmental risks.[1][2][3]

[10]
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Property Data
Hazard Classification &
Notes

Physical State Liquid
Colorless to yellow or green

liquid.[10][11]

Flash Point 50-59 °C (122-138.2°F)

Flammable Liquid, Category 3.

[1][4][11] Keep away from

ignition sources.[5][9]

Transported as UN1993

Flammable Liquid, n.o.s.[8]

Health Hazards LD50 (oral, rat): >11 g/kg[7]

Aspiration Hazard, Category 1:

May be fatal if swallowed and

enters airways.[1][2][3][5] Skin

Irritant, Category 2: Causes

skin irritation.[1][2][3][5] Skin

Sensitizer, Category 1: May

cause an allergic skin reaction.

[1][2][3][5] Eye Irritant,

Category 2: Causes serious

eye irritation.[1][5]

Environmental Hazards
EC50 (Daphnia): 6.2 mg/L

(48h)[2]

Aquatic Hazard (Acute &

Chronic): Very toxic to aquatic

life with long-lasting effects.[2]

[3][4][12] Avoid release to the

environment.[2][5][11]

Operational Disposal Plan: Step-by-Step Protocols
Disposal must always comply with local, state, and federal environmental regulations.[7][8]

Never pour bergamot oil down the drain or dispose of it in the regular trash.[7][8][13]

Protocol 1: Disposal of Unused or Expired Bergamot Oil
This protocol applies to bulk quantities of pure bergamot oil that are no longer needed.
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Do Not Mix: Keep bergamot oil waste separate from all other chemical waste streams.[8]

Mixing with incompatible materials can create additional hazards.

Containerization: Store the waste oil in its original container if possible, or in a designated,

chemically compatible, and properly sealed hazardous waste container. The container must

be in good condition and not leaking.

Labeling: Clearly label the waste container as "Hazardous Waste: Bergamot Oil, Flammable

Liquid" and include the accumulation start date.

Storage: Store the sealed container in a designated satellite accumulation area. This area

must be secure, well-ventilated, and away from ignition sources.[6][8][13] Use secondary

containment to catch any potential leaks.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to schedule a pickup.[6][8]

Protocol 2: Disposal of Materials Contaminated with
Bergamot Oil
This protocol covers solid waste such as gloves, absorbent pads, paper towels, or silica gel

contaminated with bergamot oil.

Collection: Place all contaminated solid waste into a designated, leak-proof container with a

secure lid. A heavy-duty plastic bag or a labeled drum is appropriate.

Segregation: Do not mix contaminated solid waste with non-hazardous trash or other types

of chemical waste.

Labeling: Label the container as "Hazardous Waste: Debris Contaminated with Bergamot
Oil."

Disposal: Manage the container as hazardous waste and arrange for pickup through your

EHS department or a licensed contractor.[9]

Protocol 3: Management of Spills and Empty Containers
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Small spills and empty containers require specific procedures to ensure safety and compliance.

For Small Spills:

Ensure Safety: Eliminate all ignition sources from the area.[9][13]

Containment & Absorption: Absorb the spill using an inert material like vermiculite, dry sand,

or a commercial sorbent.[9][13]

Collection: Carefully scoop the absorbed material and place it into a sealed, labeled

hazardous waste container as described in Protocol 2.[13]

Decontamination: Clean the spill area thoroughly to remove any residue. The cleaning

materials (e.g., wipes) must also be disposed of as hazardous waste.[13]

For Empty Containers:

Rinsing: For containers that held bergamot oil, the first rinse must be collected and treated

as hazardous waste.[8] Triple-rinse the container with a suitable solvent (e.g., ethanol or

acetone).

Rinsate Disposal: Collect all three rinses in a designated "Hazardous Waste: Flammable

Liquid" container.

Container Disposal: Once thoroughly rinsed and air-dried, the container can often be

disposed of through normal means (recycling or trash), but confirm this with your institution's

EHS guidelines.[7] Handle uncleaned containers as if they still contain the product.[8]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

bergamot oil waste streams in a laboratory setting.

Caption: Decision workflow for segregating and disposing of bergamot oil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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